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Compound of Interest

Compound Name: 2-Cyclopropyl-4-fluoroaniline
CAS No.: 1250966-57-4
Cat. No.: B1453903
Get Quote
. J

Application Note: 2-Cyclopropyl-4-fluoroaniline
In APl Synthesis
Executive Summary

2-Cyclopropyl-4-fluoroaniline represents a "privileged structure" in modern medicinal
chemistry, particularly for oncology and pain management pipelines. The orthogonal
combination of the cyclopropyl group (providing metabolic stability and filling hydrophobic
pockets) and the fluorine atom (modulating pKa and blocking metabolic oxidation) makes this
intermediate critical for optimizing the pharmacokinetic (PK) profiles of small molecule
inhibitors.

This guide details the robust synthesis of this intermediate via Suzuki-Miyaura cross-coupling
and its downstream application in synthesizing Axl/Mer kinase inhibitors and Nav1.8
antagonists.

Chemical Profile & Structural Logic
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Property Specification
Chemical Name 2-Cyclopropyl-4-fluoroaniline
CAS Number 1250966-57-4
Molecular Formula CoH10FN
Molecular Weight 151.18 g/mol
Colorless to light yellow oil (oxidizes to brown
Appearance .
upon air exposure)
N Soluble in DMSO, MeOH, DCM; Low water
Solubility .
solubility
Ortho-Cyclopropyl: Restricts conformational
rotation (atropisomerism control), enhances
Key Structural Features lipophilicity.Para-Fluoro: Blocks CYP450

metabolism at the reactive para-position,

modulates aniline nucleophilicity.[1]

Structural Significance in Drug Design

The ortho-cyclopropyl moiety is sterically demanding but chemically stable. In kinase inhibitors
(e.g., Axl inhibitors), it forces the aniline nitrogen into a specific dihedral angle, optimizing
hydrogen bonding with the kinase hinge region while the cyclopropyl ring fills the hydrophobic
"gatekeeper” or solvent-front pockets.

Synthesis Protocol: The Protected Suzuki Route

Direct coupling of cyclopropylboronic acid to free halo-anilines is often plagued by catalyst
poisoning (via the free amine) and protodeboronation. The industry-standard protocol utilizes a
Boc-protected or Nitro-precursor strategy to ensure high yields.

Primary Route: Suzuki-Miyaura Coupling of N-Boc-2-bromo-4-fluoroaniline.

Workflow Diagram (Graphviz)
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Caption: Optimized 3-step synthesis preventing catalyst poisoning via amine protection.

Detailed Experimental Protocol

Scale: 10 mmol basis (adaptable to kg scale).

Step 1: Protection (If starting from free amine)
e Dissolve 2-bromo-4-fluoroaniline (1.90 g, 10 mmol) in anhydrous THF (20 mL).

e Add Di-tert-butyl dicarbonate (Boc20, 2.4 g, 11 mmol) and DMAP (catalytic, 5 mol%).
e Reflux for 2 hours until TLC confirms consumption of starting material.

o Concentrate and pass through a short silica plug. Yield: >95%.

Step 2: Suzuki-Miyaura Coupling (Critical Step)

Rationale: Cyclopropylboronic acids are unstable (protodeboronation). Using MIDA boronates
or adding water/tricyclohexylphosphine ligands stabilizes the transmetallation step.

« Reagents:

o

Substrate:N-Boc-2-bromo-4-fluoroaniline (2.9 g, 10 mmol).

[¢]

Boron Source:Cyclopropyl MIDA boronate (2.36 g, 12 mmol) OR Cyclopropylboronic acid
(excess required if not MIDA).

[¢]

Base: K3POa4 (6.36 g, 30 mmol).

[¢]

Catalyst: Pd(OACc)z (5 mol%) + Tricyclohexylphosphine (PCys, 10 mol%) OR Pd(dppf)Cl-.
[2]
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o Solvent: Toluene : Water (4:1 ratio, degassed).

e Procedure:

[e]

Charge all solids into a reaction vessel under Argon.

o

Add degassed solvents.

[¢]

Heat to 100°C with vigorous stirring for 12—16 hours.

[e]

Monitor: Check for disappearance of bromide. If stalled, add 0.2 eq more boronate.
o Workup:

o Cool to RT, dilute with EtOAc, wash with brine.

o Dry over NazSOa4 and concentrate.[3][4][5]

o Purify via flash chromatography (Hexane/EtOAc). Yield: ~80-85%.

Step 3: Deprotection

¢ Dissolve the coupled intermediate in 4M HCI in Dioxane (10 mL).
o Stir at RT for 2 hours (CO:z evolution observed).
» Neutralize with sat. NaHCOs3, extract with DCM.

» Final Product: 2-Cyclopropyl-4-fluoroaniline obtained as a pale oil.

Downstream Application: Axl/Mer Kinase Inhibitor
Synthesis

This intermediate is specifically used to synthesize "Type II" kinase inhibitors where the aniline
forms the "tail" extending into the solvent-exposed region.

Target Molecule Class: 1,1-Dicarboxamide derivatives (e.g., Axl inhibitors described in
W02019148044).
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Reaction Logic: UrealAmide Formation

The steric bulk of the ortho-cyclopropyl group reduces the nucleophilicity of the aniline amine.
Standard coupling reagents (EDC/HOBt) may be too slow. Activation via Isocyanates or 4-
Nitrophenyl chloroformates is recommended.

Protocol: Urea Linkage Formation

o Activation: React the scaffold core (e.g., a quinoline-carboxylic acid derivative) with
Diphenylphosphoryl azide (DPPA) and TEA in toluene at 90°C to generate the isocyanate in
situ (Curtius Rearrangement).

e Coupling:
o Cool the isocyanate solution to 0°C.
o Add 2-Cyclopropyl-4-fluoroaniline (1.1 eq) dissolved in DCM.
o Add base (DIPEA, 2.0 eq).

e Reaction: Stir at RT for 4-12 hours. The urea product will often precipitate or can be isolated
via agueous workup.

Critical Process Parameters (CPPs) &
Troubleshooting
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Parameter Risk Mitigation Strategy
Use MIDA boronates (slow
) ) release) or maintain high water
Cyclopropylboronic acid
) content (4:1 Toluene/Water) to
Protodeboronation degrades to cyclopropane gas

+ boric acid before coupling.

solubilize the inorganic base
and accelerate

transmetallation.

Catalyst Poisoning

Free amine binds Pd, killing

the catalytic cycle.

Mandatory Protection (Boc or
Acetyl) or use of the Nitro-
precursor followed by

reduction.

Oxidation

Aniline oxidizes to colored

impurities (quinones).

Store under Argon at 4°C. Use
antioxidant (e.g., BHT) in

storage solvents if permissible.
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e Navl.8 Inhibitor Synthesis:2,3-dihydroquinazolin compounds as NAV1.8 inhibitors.
AU2020302338A1. (2020). (Details the nitro-reduction route).

o Chemical Properties: PubChem CID 58097746 (Related isomer) / CAS 1250966-57-4.

Disclaimer: This protocol is for research and development purposes. All synthesis steps should

be conducted in a fume hood with appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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